Cas no 80182-27-0 (1,3-dimethyl-6-nitrophenanthrene)

• Product name: 1,3-dimethyl-6-nitrophenanthrene
• CAS No: 80182-27-0
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1800455
• PubChem ID: 54539

1,3-dimethyl-6-nitrophenanthrene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-6-nitrophenanthrene
• 2,3-dimethyl-1-nitrophenanthrene
• 80182-27-0
• DIMETHYLNITROPHENANTHRENE
• DTXSID301001080

• Inchi： InChI=1S/C16H13NO2/c1-10-7-11(2)14-6-4-12-3-5-13(17(18)19)9-15(12)16(14)8-10/h3-9H,1-2H3
• InChI Key： XXFQGLGUSGDJFL-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2C=CC3=C(C2=C1)C=C(C=C3)[N+](=O)[O-])C

Computed Properties

• Exact Mass: 251.094628657g/mol
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų
• XLogP3: 5